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Application Note & Protocol

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the quantification of trace level inorganic anions
and oxyhalides in various aqueous matrices using the Thermo Scientific™ Dionex™ lonPac™
AS19 Anion-Exchange column. The high capacity and hydroxide selectivity of the AS19 column
make it particularly well-suited for the analysis of trace contaminants in drinking water,
groundwater, and wastewater.[1][2][3] This application note includes recommended
instrumentation, experimental protocols, and expected performance data.

Introduction

The Dionex™ lonPac™ AS19 column is a high-capacity, hydroxide-selective anion-exchange
column designed for the analysis of common inorganic anions and oxyhalides, including
fluoride, chlorite, bromate, chloride, nitrite, chlorate, bromide, nitrate, sulfate, and phosphate.[2]
Its robust nature allows for the analysis of complex sample matrices without the need for
extensive sample pretreatment.[2][3] The column is available in various formats (analytical,
capillary, and guard) to accommodate different system requirements and analytical goals.[2]
This application note focuses on the use of the 4 mm analytical column. The AS19 column
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meets the performance requirements of U.S. EPA Methods 300.0 and 300.1 for the
determination of oxyhalides in drinking water.[2][3][4]

A newer version, the Dionex™ lonPac™ AS19-4um, utilizes smaller resin particles to deliver
higher peak efficiency while maintaining the same selectivity as the standard AS19 column.[5]

Recommended Instrumentation and Consumables

A high-pressure ion chromatography (HPIC) system is recommended for optimal performance,
especially with the AS19-4um column, as it can generate higher backpressures.[5] A Reagent-
Free™ lon Chromatography (RFIC™) system with an eluent generator is ideal for producing
high-purity potassium hydroxide eluents, which minimizes baseline shifts and improves
detection limits.[2][6]

lon Chromatograph: Thermo Scientific™ Dionex™ ICS-6000 HPIC system (or equivalent)
e Columns:
o Dionex™ JonPac™ AS19 Analytical Column (4 x 250 mm)
o Dionex™ lonPac™ AG19 Guard Column (4 x 50 mm)
o Eluent Generator: Thermo Scientific™ Dionex™ EGC 500 KOH Eluent Generator Cartridge

e Suppressor: Thermo Scientific™ Dionex™ AERS™ 500 Anion Electrolytically Regenerated
Suppressor

o Detector: Suppressed Conductivity Detector
e Autosampler: Thermo Scientific™ Dionex™ AS-AP Autosampler

e Trap Column: Thermo Scientific™ Dionex™ CR-ATC Continuously Regenerated Anion Trap
Column

Experimental Protocols
Standard and Eluent Preparation
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e Eluent: High-purity potassium hydroxide (KOH) is generated online using an RFIC system.

This approach eliminates the need for manual eluent preparation and ensures carbonate-

free eluents, leading to lower background conductivity and improved reproducibility.[2][6]

o Standards: Certified anion standards should be used for calibration. Multi-anion working

standards can be prepared by diluting a concentrated stock standard in deionized water with

a resistivity of 18.2 MQ-cm.

Chromatographic Conditions

The following table outlines a typical gradient method for the separation of a wide range of

anions.
Parameter Setting
Dionex™ lonPac™ AS19, 4 x 250 mm with
Column
AG19 Guard
Eluent Potassium Hydroxide (KOH)
) 10 mM KOH from 0 to 10 min, 10-45 mM KOH
Gradient .
from 10 to 25 min
Flow Rate 1.0 mL/min
Column Temperature 30 °C

Injection Volume

25 pL (can be increased for trace analysis)

Detection

Suppressed Conductivity

Suppressor

Dionex™ AERS™ 500 (4 mm), recycle mode

Experimental Workflow
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Caption: A typical workflow for anion analysis using the AS19 column.

Performance Data

The following tables summarize the expected retention times and method detection limits

V‘ Cl Q i
Data System Report

(MDLs) for common inorganic anions and oxyhalides using the Dionex™ lonPac™ AS19

column under the conditions described above.

Table 1: Typical Retention Times for Common Anions
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Analyte Retention Time (min)
Fluoride ~3.5
Chlorite ~5.0
Bromate ~6.0
Chloride ~8.5
Nitrite ~9.5
Chlorate ~11.5
Bromide ~12.5
Nitrate ~13.5
Sulfate ~18.0
Phosphate ~20.5

Note: Retention times are approximate and can vary based on system configuration, eluent
concentration, and column age.

Table 2: Method Detection Limits (MDLs) in Reagent Water
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Analyte MDL (ug/L)
Fluoride 1.0
Chlorite 0.5
Bromate 0.5
Chloride 5.0
Nitrite 0.5
Chlorate 0.5
Bromide 0.5
Nitrate 1.0
Sulfate 5.0
Phosphate 2.0

Note: MDLs are typically determined from seven replicate injections of a standard at a
concentration 3 to 5 times the estimated detection limit.

Key Applications
Trace Bromate in Drinking Water

A primary application of the AS19 column is the determination of trace levels of bromate in
drinking water.[3][4] Bromate is a disinfection byproduct formed during the ozonation of water
containing bromide and is a suspected human carcinogen. The high capacity and selectivity of
the AS19 column allow for the quantification of bromate at low pg/L levels, even in the
presence of high concentrations of chloride, sulfate, and carbonate.[2]

Logical Relationship for Bromate Analysis
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Analytical Solution
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Caption: Overcoming matrix interference in trace bromate analysis.

Analysis of Environmental Waters

The AS19 column is suitable for the analysis of a wide range of environmental water samples,
including:

» Drinking Water: Monitoring for compliance with regulatory limits for anions such as fluoride,
nitrate, and disinfection byproducts.[7]

o Groundwater and Surface Water: Assessing water quality and the impact of environmental
contaminants.

o Wastewater: Monitoring industrial and municipal discharge for regulated anions.

Conclusion
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The Thermo Scientific™ Dionex™ lonPac™ AS19 column provides a reliable and robust
solution for the quantification of trace level anions in a variety of agueous samples. Its high
capacity and selectivity, particularly for oxyhalides like bromate, make it an excellent choice for
environmental monitoring and water quality analysis. When coupled with a Reagent-Free™ lon
Chromatography system, the AS19 column delivers reproducible and sensitive results for a
comprehensive suite of inorganic anions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

